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Technical Support Center: o-Tolidine
Dihydrochloride Chlorine Test
This guide provides troubleshooting assistance and frequently asked questions regarding the

interference of nitrites and manganese in residual chlorine determination using the o-tolidine
dihydrochloride method.

Frequently Asked Questions (FAQs)
Q1: What is the o-tolidine test and how does it work?

The o-tolidine test is a colorimetric method used to determine the concentration of residual

chlorine in water.[1][2] The reagent, o-tolidine dihydrochloride, is dissolved in a 10% solution

of hydrochloric acid.[3][4][5] When this reagent is added to a water sample containing free or

combined chlorine, it is oxidized, resulting in a yellow-colored compound.[3][4][5][6][7] The

intensity of this yellow color is directly proportional to the concentration of chlorine in the

sample and can be measured using a spectrophotometer or by visual comparison with color

standards.[1][6][8]

Q2: What are common interfering substances in the o-tolidine test?

The primary interfering substances in the o-tolidine test are nitrites, iron, and manganese

compounds.[4][5][6][9][10] These substances can also oxidize the o-tolidine reagent, producing
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a false yellow color that leads to an overestimation of the chlorine concentration.[4][5][6]

Q3: How do nitrites interfere with the chlorine measurement?

Nitrites (NO₂⁻) can react with the o-tolidine reagent, especially during the longer reaction times

required to measure combined chlorine, to produce a yellow color, leading to inaccurately high

chlorine readings.[4][5][9] This interference is significant as nitrites can be present in water due

to the oxidation of ammonia by bacteria or chlorine.[9]

Q4: How does manganese interfere with the o-tolidine test?

Oxidized forms of manganese, such as manganic compounds (Mn⁴⁺), can directly react with o-

tolidine to produce the characteristic yellow color, resulting in a false positive for chlorine.[4][5]

[6][11] This interference can be a significant issue in water sources where manganese is

naturally present.[11]

Q5: How can I determine if my results are affected by nitrite or manganese interference?

The Orthotolidine-Arsenite (OTA) test is a modified procedure designed to differentiate between

true chlorine residual and the color produced by interfering substances.[4][5][6] By first

dechlorinating the sample with sodium arsenite, any color that subsequently develops upon

adding o-tolidine is attributable to interfering agents like nitrites and manganese.[5][6]

Q6: Are there safer alternatives to the o-tolidine test?

Yes, due to safety concerns and issues with interference, the DPD (N,N-diethyl-p-

phenylenediamine) method has become a more widely used and accepted alternative for

chlorine testing.[1] The DPD method is more specific to free chlorine and offers greater

accuracy and sensitivity.[1] Amperometric titration is another highly precise method, though it

requires more specialized equipment.[1]

Q7: What are the safety precautions for handling o-tolidine dihydrochloride?

o-Tolidine dihydrochloride is a hazardous substance and a suspected carcinogen.[12][13]

[14] It is harmful if swallowed and can cause skin and eye irritation.[13][14] Always handle this

chemical with appropriate personal protective equipment (PPE), including gloves, safety
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goggles, and a lab coat.[12][13][15] Work in a well-ventilated area and avoid creating dust.[12]

[15] Store the chemical in a cool, dry, dark place away from strong oxidizing agents.[12][13][15]

Troubleshooting Guide
Issue Possible Cause Troubleshooting Steps

False high chlorine reading

Presence of interfering

substances such as nitrites,

iron, or manganese.

1. Perform the Orthotolidine-

Arsenite (OTA) test to quantify

the interference. 2. Subtract

the interference value from the

total reading to get the true

chlorine concentration.[5] 3.

Consider using an alternative

chlorine testing method like

DPD or amperometric titration

for samples with known high

levels of interfering

substances.[1]

Inconsistent or fluctuating

readings

1. Improper sample handling.

2. Contamination of glassware.

3. Degradation of o-tolidine

reagent.

1. Ensure samples are tested

immediately after collection as

chlorine is volatile. 2. Use

thoroughly cleaned and rinsed

glassware for each test. 3.

Store the o-tolidine reagent in

a dark, cool place and check

for any discoloration before

use.[8] A discolored reagent

should be discarded.[16]

No color development in a

known chlorinated sample

1. Very high chlorine

concentration causing

bleaching of the indicator. 2.

Incorrect pH of the sample.

1. Dilute the sample with

chlorine-demand-free water

and re-test. 2. Ensure the

sample pH is within the optimal

range for the reaction. The o-

tolidine reagent is acidic and

should sufficiently lower the pH

of most samples.
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Quantitative Data Summary
The following table summarizes the key reaction times for differentiating between free and

combined chlorine using the standard o-tolidine test.

Analyte Reaction Time Observation

Free Residual Chlorine Within 5-10 seconds
Instantaneous development of

yellow color.[3][4][6]

Total Residual Chlorine After 5 minutes

Slower color development

representing combined

chlorine.[3][6]

Experimental Protocols
Standard o-Tolidine Test for Free and Total Chlorine
This protocol is for determining free and total residual chlorine.

Materials:

o-Tolidine dihydrochloride reagent (1 g in 1 liter of 10% HCl solution)[4][5]

Glass test tubes or cuvettes

Pipettes

Spectrophotometer or color comparator

Water sample

Procedure:

Take a 10 mL water sample in a clean glass test tube.[6]

Add 0.1 mL of the o-tolidine reagent to the sample and mix.[3][6]
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For Free Chlorine: Read the intensity of the yellow color within 10 seconds of adding the

reagent.[3][4] This gives the concentration of free residual chlorine.

For Total Chlorine: Allow the color to develop for at least 5 minutes.[3][6] Read the color

intensity again. This gives the total residual chlorine.

For Combined Chlorine: Calculate the combined chlorine concentration by subtracting the

free chlorine reading from the total chlorine reading.[4][6]

Compare the color intensity against standard solutions or use a calibrated

spectrophotometer to determine the chlorine concentration in mg/L.

Orthotolidine-Arsenite (OTA) Test to Correct for
Interferences
This protocol is used to determine the true free and combined chlorine residuals by accounting

for interferences from nitrites and manganese.[4][5][6]

Materials:

o-Tolidine dihydrochloride reagent

Sodium arsenite solution

Glass test tubes

Pipettes

Spectrophotometer or color comparator

Water sample

Procedure:

Determine Apparent Chlorine (Free and Total): Follow steps 1-4 of the "Standard o-Tolidine

Test" using a fresh water sample. This provides the apparent free and total chlorine readings,

which include interferences.
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Determine Interference Value:

Take a new, separate water sample.

Add the sodium arsenite solution to this sample. This will neutralize all the free and

combined chlorine.

Immediately add the o-tolidine reagent.

Any yellow color that develops now is due to the presence of interfering substances like

nitrites and manganese.[5][6] Measure this color intensity.

Calculate True Chlorine Concentration:

Subtract the interference value (from step 2) from the apparent free and total chlorine

readings (from step 1) to obtain the true concentrations of free and combined residual

chlorine.[5]

Visualizations
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Figure 1: o-Tolidine Reaction with Chlorine
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Figure 3: Orthotolidine-Arsenite (OTA) Test Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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